Cas no 2228283-73-4 (tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate
• CAS No: 2228283-73-4
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 6599448
• PubChem ID: 165688301
• Update Time: 2025-10-28

tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate
• 2228283-73-4
• tert-butyl N-[1-(2,5-dioxooxolan-3-yl)cyclopentyl]carbamate
• EN300-1873291

• Inchi： 1S/C14H21NO5/c1-13(2,3)20-12(18)15-14(6-4-5-7-14)9-8-10(16)19-11(9)17/h9H,4-8H2,1-3H3,(H,15,18)
• InChI Key： HHBLFRPIXFLDAK-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate

Comprehensive Overview of tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate (CAS No. 2228283-73-4)

The compound tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate (CAS No. 2228283-73-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentylcarbamate moiety and a 2,5-dioxooxolan-3-yl group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of protease inhibitors and other therapeutic agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's role in facilitating stereoselective synthesis has also made it a topic of interest in academic circles. Its CAS No. 2228283-73-4 is frequently searched in databases such as SciFinder and Reaxys, highlighting its relevance in contemporary chemistry.

One of the key features of this compound is its tert-butyl carbamate group, which provides stability and reactivity control in synthetic pathways. This attribute is particularly valuable in the development of peptide-based therapeutics, a rapidly growing field due to the rise of biologics and personalized medicine. The 2,5-dioxooxolan-3-yl moiety further enhances its utility by enabling cross-coupling reactions, a technique widely used in modern organic synthesis.

The synthesis of tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate often involves multi-step processes, including cyclization and protection-deprotection strategies. These methods are critical for achieving high yields and purity, which are essential for its use in GMP-compliant manufacturing. As the pharmaceutical industry shifts toward more sustainable practices, researchers are also exploring green chemistry approaches to produce this compound with minimal environmental impact.

From an analytical perspective, tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies. Its CAS No. 2228283-73-4 serves as a unique identifier in regulatory submissions, underscoring its importance in the drug development pipeline.

In conclusion, tert-butyl N-1-(2,5-dioxooxolan-3-yl)cyclopentylcarbamate (CAS No. 2228283-73-4) represents a critical building block in modern medicinal chemistry. Its versatility, combined with the growing demand for innovative therapeutics, positions it as a compound of enduring significance. As research continues to uncover new applications, this molecule is poised to play a pivotal role in shaping the future of drug discovery and biochemical engineering.